Cas no 1803858-28-7 (3-Bromo-1-(2,3-diethylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2,3-diethylphenyl)propan-1-one
• CAS No: 1803858-28-7
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 4792809
• Update Time: 2025-11-01

3-Bromo-1-(2,3-diethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2,3-diethylphenyl)propan-1-one

• Inchi： 1S/C13H17BrO/c1-3-10-6-5-7-12(11(10)4-2)13(15)8-9-14/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： OZXMUHCWZOANLI-UHFFFAOYSA-N
• SMILES： BrCCC(C1=CC=CC(CC)=C1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2,3-diethylphenyl)propan-1-one

Professional Introduction to 3-Bromo-1-(2,3-diethylphenyl)propan-1-one (CAS No. 1803858-28-7)

3-Bromo-1-(2,3-diethylphenyl)propan-1-one, identified by its Chemical Abstracts Service (CAS) number CAS No. 1803858-28-7, is a significant compound in the field of organic synthesis and pharmaceutical research. This molecule, featuring a brominated aromatic ring and an aliphatic ketone moiety, has garnered attention due to its versatile applications in medicinal chemistry and material science. The structural features of this compound make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The< strong>2,3-diethylphenyl substituent in the molecule contributes to its unique electronic properties, influencing its reactivity and interaction with biological targets. This feature has been explored in recent studies aiming to develop new pharmacophores for treating various diseases. The< strong>bromine atom at the para position relative to the ketone group enhances the electrophilicity of the aromatic ring, making it susceptible to nucleophilic substitution reactions. These characteristics have been leveraged in synthetic strategies to introduce diverse functional groups, facilitating the creation of structurally diverse libraries for drug discovery.

In the realm of pharmaceutical research, 3-Bromo-1-(2,3-diethylphenyl)propan-1-one has been utilized as a key intermediate in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in generating compounds that modulate enzyme activity relevant to inflammatory and neurodegenerative disorders. The< strong>ketone group serves as a handle for further derivatization, allowing chemists to explore modifications that enhance binding affinity and selectivity. Such modifications are critical for optimizing drug candidates to minimize side effects and improve therapeutic efficacy.

Recent advancements in computational chemistry have further highlighted the potential of CAS No. 1803858-28-7 in rational drug design. Molecular modeling studies indicate that this compound can be engineered to interact with specific protein pockets, offering insights into its mechanism of action. These insights are particularly valuable for understanding how structural changes affect biological activity, guiding the development of next-generation therapeutics. The< strong>bromine substituent, being part of a halogenated aromatic system, has been shown to improve oral bioavailability and metabolic stability, making it an attractive feature for drug candidates.

The< strong>2,3-diethylphenyl moiety also contributes to the lipophilicity of the molecule, which is a crucial parameter in drug design. Optimal lipophilicity ensures efficient membrane penetration and target binding, thereby enhancing drug delivery systems. Researchers have exploited this property to develop prodrugs that release active compounds in targeted tissues or under specific physiological conditions. Such innovations are particularly relevant in oncology and infectious disease treatment, where precise control over drug release can significantly improve patient outcomes.

In addition to its pharmaceutical applications, 3-Bromo-1-(2,3-diethylphenyl)propan-1-one has found utility in materials science. Its ability to undergo cross-coupling reactions makes it a valuable precursor for synthesizing polymers and organic electronic materials. These materials are increasingly important in applications such as organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors. The< strong>ketone group can be further functionalized to introduce additional conjugation pathways or electron-withdrawing groups, tailoring the material properties for specific applications.

The synthesis of< strong>CAS No. 1803858-28-7 involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the versatility of this compound but also contribute to the broader toolkit available for medicinal chemists and materials scientists.

The growing body of literature on 3-Bromo-1-(2,3-diethylphenyl)propan-1-one underscores its importance as a building block in chemical research. Its structural features enable diverse modifications, making it a cornerstone in both academic and industrial settings. As new methodologies emerge and our understanding of biological systems deepens, compounds like this will continue to play a pivotal role in advancing scientific discovery across multiple disciplines.

In conclusion, CAS No. 1803858-28-7, or more specifically 3-Bromo-1-(2,3-diethylphenyl)propan-1-one, represents a fascinating example of how structural complexity can be harnessed for therapeutic and material applications. Its unique combination of electronic and steric features makes it an invaluable asset in modern chemistry research labs worldwide.